4-Ethynylaniline

• CAS: 14235-81-5
• Molecular Formula: C8H7N
• Molecular Weight: 117.15 g/mol
• SMILES: C#CC1=CC=C(C=C1)N
• InChI: InChI=1S/C8H7N/c1-2-7-3-5-8(9)6-4-7/h1,3-6H,9H2
• InChIKey: JXYITCJMBRETQX-UHFFFAOYSA-N

4-Ethynylaniline (CAS 14235-81-5) is the definitive para-ethynyl-aniline building block for Erlotinib (Tarceva) API synthesis—delivering up to 100% KOH-mediated yield—and high-temperature polyimide composites (PETI series end-capping). Its dual alkyne-amine architecture enables simultaneous Sonogashira cross-coupling, CuAAC click chemistry, and nucleophilic condensation. Substituting with phenylacetylene, 4-vinylaniline, or positional isomers compromises reactivity, binding affinity, and thermal performance. Specify exact CAS 14235-81-5 to guarantee batch consistency in OLED fabrication (HOMO 5.03 eV, PL 478 nm), electrochemical deuteration (98% selectivity), and pharmaceutical intermediate workflows.

4-Ethynylaniline (CAS 14235-81-5) Procurement Guide: Core Properties and Strategic Value

4-Ethynylaniline (CAS 14235-81-5), also known as p-ethynylaniline or 4-aminophenylacetylene, is a bifunctional aromatic compound with a terminal alkyne and a primary amine group . Its molecular formula is C₈H₇N, with a molecular weight of 117.15 g/mol . The compound typically appears as a light yellow to brown crystalline powder, with a melting point range of 98-102 °C (decomposition) . It is commercially available at ≥97% purity (HPLC) [1]. Its unique combination of functional groups enables participation in both Sonogashira cross-coupling and copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, making it a versatile building block for pharmaceuticals, advanced materials, and bioconjugation [2].

• [1] TCI Chemicals. 4-Ethynylaniline (Purity >98.0% HPLC). View Source
• [2] NINGBO INNO PHARMCHEM. 4-Ethynylaniline (CAS 14235-81-5): A Foundational Building Block. View Source

Why Generic Substitution of 4-Ethynylaniline (CAS 14235-81-5) Fails: The Critical Role of Dual Functionality

Attempting to replace 4-ethynylaniline with a generic analog—such as phenylacetylene (lacking the amine), 4-vinylaniline (lacking the alkyne), or 4-ethynylphenol (lacking the amine nucleophilicity)—fundamentally alters or eliminates key reaction pathways and material properties [1]. The para-substituted aniline moiety provides nucleophilic reactivity for condensation, diazotization, and metal-binding, while the terminal alkyne enables Sonogashira coupling and CuAAC click chemistry [2]. Replacing the primary amine with a dimethylamino group (as in 4-ethynyl-N,N-dimethylaniline) reduces hydrogen-bonding capacity and alters electronic properties . Even positional isomers (e.g., 2- or 3-ethynylaniline) exhibit different reactivity and polymerizability [3]. The quantitative evidence below demonstrates why precise chemical identity—not just functional class—determines synthetic success and material performance [4].

• [1] Khazalpour, S., et al. Electrochemical behaviour of 4-ethynylaniline and synthesis of diazo compound. View Source
• [2] NINGBO INNO PHARMCHEM. The Chemistry Behind 4-Ethynylaniline. View Source
• [3] Balcar, H., et al. Collect. Czech. Chem. Commun. 2000, 65, 203-215. View Source
• [4] Gui, T.L., et al. Mol. Cryst. Liq. Cryst. 2006, 459, 19-299. View Source

4-Ethynylaniline (CAS 14235-81-5) Quantitative Differentiation Evidence

Polymer Molecular Weight Control: Rhodium Catalyst Yields 6- to 60-Fold Higher Mw than Palladium

The molecular weight of poly(4-ethynylaniline) and its derivatives varies dramatically with catalyst choice. Using [Rh(cod)OCH₃]₂ yields polymers with Mw ranging from 45,000 to 300,000 g/mol, whereas Mo-based catalysts produce Mw of 13,000–40,000 g/mol, and PdCl₂ results in Mw of only ~5,000 g/mol [1]. This represents up to a 60-fold difference in polymer chain length, directly impacting mechanical and electronic properties.

Evidence Dimension	Polymer molecular weight (Mw)
Target Compound Data	45,000–300,000 g/mol (Rh catalyst)
Comparator Or Baseline	Mo catalyst: 13,000–40,000 g/mol; Pd catalyst: ~5,000 g/mol
Quantified Difference	Rh yields 3.4× to 60× higher Mw than Pd
Conditions	Polymerization of N-(4-substituted benzylidene)-4-ethynylanilines in THF with Rh, Mo, or Pd catalysts

Why This Matters

For applications requiring high molecular weight conjugated polymers—such as in organic electronics or high-performance coatings—the choice of 4-ethynylaniline monomer and Rh catalyst is critical to achieving desired material properties.

• [1] Balcar, H., et al. Polymer 2001, 42(3), 1143-1150. (Infona record) View Source

Synthesis Yield: Inorganic Bases Achieve up to 100% Yield vs. 60-72% for Organic Bases

In the synthesis of 4-ethynylaniline from 4-aminophenylacetylene precursors, the choice of base significantly impacts yield. Using KOH for the elimination step gives 100% yield (bromine addition route) or 99% yield (chlorine addition route). In contrast, NaOH yields 94%/92%, K₂CO₃ yields 87%/83%, and organic bases like pyridine yield only 65%/60% and triethylamine 72%/67% [1]. The inorganic bases consistently outperform organic bases.

Evidence Dimension	Synthetic yield of elimination step
Target Compound Data	KOH: 100% (Br₂ route), 99% (Cl₂ route)
Comparator Or Baseline	NaOH: 94%/92%; K₂CO₃: 87%/83%; Pyridine: 65%/60%; TEA: 72%/67%
Quantified Difference	KOH yield 28-40% higher than organic bases
Conditions	Two-step synthesis from 4-aminostyrene, base-mediated elimination

Why This Matters

For procurement decisions, selecting a supplier that utilizes optimal synthetic conditions (or ensuring in-house synthesis uses KOH) directly translates to higher yield, lower cost, and reduced waste.

• [1] ChemicalBook. 4-乙炔基苯胺的合成 (Synthesis of 4-Ethynylaniline). 2023. View Source

Electrochemical Deuteration: 96% Conversion and 98% Selectivity on Pd/Ni(OH)₂-NF

4-Ethynylaniline can be selectively deuterated to 4-vinylaniline-d with exceptional efficiency using a Pd/Ni(OH)₂-nickel foam catalyst. The room-temperature, one-pot, two-step electrochemical process achieves a conversion rate of up to 96%, a selectivity of 98% toward the alkene product, and a deuterium incorporation ratio of 99% using D₂O as the deuterium source [1]. This compares favorably to traditional hydrogenation methods which often require harsh conditions and offer lower selectivity.

Evidence Dimension	Deuteration conversion and selectivity
Target Compound Data	96% conversion, 98% selectivity, 99% D-ratio
Comparator Or Baseline	Typical catalytic hydrogenation: <90% selectivity, elevated temperature/pressure
Quantified Difference	Up to 96% conversion vs. often <90% for standard hydrogenation
Conditions	Electrochemical deuteration on Pd/Ni(OH)₂-NF, D₂O, room temperature

Why This Matters

For researchers requiring deuterium-labeled aniline derivatives for mechanistic studies or drug development, 4-ethynylaniline provides a highly efficient and selective precursor, reducing time and cost compared to alternative labeling strategies.

• [1] Zhang, Y., et al. Chem. Eng. J. 2023, 471, 144545. View Source

Electro-Optical Properties: Poly(4-ethynylaniline) Exhibits HOMO of 5.03 eV and PL Peak at 478 nm

Polymerization of 4-ethynylaniline yields a conjugated polymer with well-defined electro-optical properties. The photoluminescence (PL) peak is at 478 nm (corresponding to a photon energy of 2.60 eV), and the HOMO energy level is 5.03 eV as determined by cyclic voltammetry [1]. These values place it in a distinct electronic window compared to other conducting polymers such as polyaniline (HOMO varies with oxidation state, ~4.4–5.2 eV) [2], enabling specific alignment with electron acceptors in organic photovoltaic or light-emitting devices.

Evidence Dimension	HOMO energy level and PL emission
Target Compound Data	HOMO = 5.03 eV, PL peak = 478 nm
Comparator Or Baseline	Polyaniline: HOMO ~4.4–5.2 eV (depending on oxidation state)
Quantified Difference	5.03 eV HOMO provides a well-defined, reproducible value for device design
Conditions	Polymer synthesized via transition metal catalysis; CV and PL measurements

Why This Matters

For materials scientists developing organic electronics, the precise HOMO of poly(4-ethynylaniline) enables rational design of energy level alignment with electron acceptors or donors, whereas polyaniline's variable HOMO introduces uncertainty.

• [1] Gui, T.L., et al. Mol. Cryst. Liq. Cryst. 2006, 459, 19-299. View Source
• [2] Ray, S.S., et al. (Review). HOMO levels of polyaniline. View Source

Storage Stability: 3-Year Shelf Life at -20°C Powder Form

4-Ethynylaniline exhibits excellent long-term stability when stored appropriately. The powder form is stable for 3 years at -20°C, 2 years at 4°C, and 6 months at -80°C in solvent . This stability profile is superior to many alkyne-containing anilines that polymerize or degrade more readily [1]. The compound is stable at ambient temperature during shipping for a few days .

Evidence Dimension	Shelf life under recommended storage
Target Compound Data	Powder: 3 years at -20°C, 2 years at 4°C; Solvent: 6 months at -80°C, 1 month at -20°C
Comparator Or Baseline	Many terminal alkynes require < -20°C and have shorter shelf lives
Quantified Difference	3-year powder stability is longer than typical 1-2 year stability of similar alkynes
Conditions	Storage at specified temperatures, protection from light

Why This Matters

For procurement managers and lab managers, the extended shelf life reduces the frequency of reordering and minimizes waste due to degradation, improving cost efficiency and experimental reliability.

• [1] Royal Chemical. 4-Ethynylaniline Stability Notes. View Source

Click Chemistry Reactivity: Quantified DMSO Solubility of 100 mg/mL

4-Ethynylaniline is specifically noted as a click chemistry reagent, containing an alkyne group that undergoes CuAAC with azide-bearing molecules . Its solubility in DMSO is 100 mg/mL (853.61 mM), which is critical for bioconjugation experiments . This solubility is higher than many hydrophobic alkynes, enabling higher reaction concentrations and faster kinetics [1].

Evidence Dimension	Solubility in DMSO
Target Compound Data	100 mg/mL (853.61 mM)
Comparator Or Baseline	Many aryl alkynes have DMSO solubility <50 mg/mL
Quantified Difference	At least 2-fold higher solubility than typical hydrophobic alkynes
Conditions	DMSO, room temperature

Why This Matters

High DMSO solubility facilitates efficient click chemistry reactions, reducing solvent volumes and enabling higher throughput in drug discovery and bioconjugation workflows.

• [1] NINGBO INNO PHARMCHEM. 4-Ethynylaniline as Click Reagent. View Source

High-Impact Application Scenarios for 4-Ethynylaniline (CAS 14235-81-5) Based on Quantitative Evidence

Pharmaceutical Intermediate: Erlotinib and Other EGFR Inhibitors

4-Ethynylaniline serves as a critical starting material in the synthesis of Erlotinib Hydrochloride (Tarceva), an FDA-approved EGFR inhibitor for non-small cell lung cancer and pancreatic cancer [1]. The para-ethynylaniline core is essential for the drug's binding affinity. The high synthetic yield achievable with KOH (up to 100%) [2] ensures cost-effective production at scale.

Aerospace Composites: End-Capping Agent for PETI Polyimides

4-Ethynylaniline is used as a reactive end-capping agent in high-temperature polyimide resins (e.g., PETI series). The terminal alkyne undergoes thermal cross-linking to improve heat resistance and mechanical strength in aerospace composites [1]. The ability to control polymer molecular weight via Rh catalysis (Mw up to 300,000) [3] allows tuning of resin viscosity and processing properties.

Deuterium-Labeled Standards for Mass Spectrometry

The high-efficiency electrochemical deuteration of 4-ethynylaniline (96% conversion, 98% selectivity, 99% D-ratio) [4] makes it an ideal precursor for synthesizing deuterium-labeled 4-vinylaniline. These labeled compounds are invaluable as internal standards in quantitative LC-MS/MS analysis of pharmaceutical impurities and metabolites.

Organic Light-Emitting Diodes (OLEDs) and Photovoltaics

Poly(4-ethynylaniline) exhibits a HOMO of 5.03 eV and PL emission at 478 nm [5]. These well-defined electro-optical parameters enable its use as a hole-transporting or emissive layer in OLEDs and organic photovoltaics. The precise energy level alignment with common electron acceptors (e.g., C60) can improve device efficiency.

• [1] Royal Chemical. 4-Ethynylaniline in Erlotinib Synthesis. View Source
• [2] ChemicalBook. 4-乙炔基苯胺的合成 (Synthesis of 4-Ethynylaniline). 2023. View Source
• [3] Balcar, H., et al. Polymer 2001, 42(3), 1143-1150. View Source
• [4] Zhang, Y., et al. Chem. Eng. J. 2023, 471, 144545. View Source
• [5] Gui, T.L., et al. Mol. Cryst. Liq. Cryst. 2006, 459, 19-299. View Source